N-(2,3-dihydro-1H-inden-2-yl)-2-(4-(2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl)piperazin-1-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-2-yl)-2-[4-[2-(1,3-dioxobenzo[de]isoquinolin-2-yl)ethyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C29H30N4O3/c34-26(30-23-17-21-5-1-2-6-22(21)18-23)19-32-13-11-31(12-14-32)15-16-33-28(35)24-9-3-7-20-8-4-10-25(27(20)24)29(33)36/h1-10,23H,11-19H2,(H,30,34)
• InChI Key: VTTBKWWOMUABQL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O)CC(=O)NC5CC6=CC=CC=C6C5
• Molecular Formula: C29H30N4O3
• Molecular Weight: 482.6 g/mol
• CAS No.: 2034345-18-9

Description

N-(2,3-dihydro-1H-inden-2-yl)-2-(4-(2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl)piperazin-1-yl)acetamide is a useful research compound. Its molecular formula is C29H30N4O3 and its molecular weight is 482.584. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Applications

Research has explored the synthesis and evaluation of compounds structurally related to N-(2,3-dihydro-1H-inden-2-yl)-2-(4-(2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl)piperazin-1-yl)acetamide for their antimicrobial and anticancer activities. For instance, derivatives have been synthesized to target microbial strains and cancer cells, showing significant promise as therapeutic agents. Molecular docking studies complement these findings by predicting high affinity to biological targets, which is crucial for rational drug design (Mehta et al., 2019) BMC Chemistry.

Enantioselective Catalysis

In the realm of catalysis, the compound and its derivatives have been implicated in enantioselective hydrogenation processes. Such processes are vital for the synthesis of chiral molecules, which have wide-ranging applications in pharmaceuticals and fine chemicals. The catalytic activity, in this case, underscores the compound's utility in facilitating reactions that yield biologically active molecules with high enantioselectivity (Fleischer et al., 2013) Chemistry.

Photophysical Properties

Investigations into the photophysical properties of related naphthalimide compounds with piperazine substituents have revealed insights into photo-induced electron transfer mechanisms. Such studies are crucial for understanding how these compounds can be utilized in photodynamic therapy, imaging, or as sensors. The interaction between the naphthalimide core and the piperazine substituent plays a significant role in determining the fluorescence and electron transfer properties, which could be leveraged in designing more efficient molecules for biomedical applications (Gan et al., 2003) Dyes and Pigments.